Cas no 1849234-11-2 (CID 130513331)

• Product Name: CID 130513331
• CAS No: 1849234-11-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5283254
• Update Time: 2025-06-15

CID 130513331 Chemical and Physical Properties

Names and Identifiers

• CID 130513331
• Cyclopentanol, 1-[1-(aminomethyl)cyclopropyl]-

• Inchi： 1S/C9H17NO/c10-7-8(5-6-8)9(11)3-1-2-4-9/h11H,1-7,10H2
• InChI Key： VWQSIZGQTHJKAL-UHFFFAOYSA-N
• SMILES： C1(C2(CN)CC2)(O)CCCC1

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 250.0±13.0 °C(Predicted)
• pka: 15.24±0.20(Predicted)

Additional information on CID 130513331

Recent Advances in Chemical Biology and Pharmaceutical Research: Insights on 1849234-11-2 and CID 130513331

In the rapidly evolving field of chemical biology and pharmaceutical research, the identification and characterization of novel compounds such as 1849234-11-2 and CID 130513331 have garnered significant attention. These compounds represent promising candidates for therapeutic applications, with recent studies shedding light on their mechanisms of action, pharmacokinetics, and potential clinical benefits. This research briefing aims to provide a comprehensive overview of the latest findings related to these compounds, focusing on their chemical properties, biological activities, and implications for drug development.

The compound 1849234-11-2, a small molecule with a unique chemical structure, has recently been investigated for its role in modulating specific biological pathways. Preliminary studies suggest that it exhibits high affinity for certain protein targets, making it a potential candidate for the treatment of diseases such as cancer and inflammatory disorders. Similarly, CID 130513331, a product with documented activity in preclinical models, has shown efficacy in targeting aberrant cellular processes, further highlighting its therapeutic potential.

Recent research efforts have employed advanced techniques such as high-throughput screening, molecular docking, and in vivo assays to elucidate the interactions of 1849234-11-2 and CID 130513331 with their respective biological targets. These studies have revealed critical insights into their binding affinities, selectivity profiles, and downstream effects on cellular signaling. For instance, one study demonstrated that 1849234-11-2 effectively inhibits a key enzyme involved in tumor progression, while another highlighted the ability of CID 130513331 to restore normal cellular function in disease models.

In addition to their biological activities, the pharmacokinetic properties of these compounds have also been a focus of recent investigations. Data from animal studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles for both 1849234-11-2 and CID 130513331, suggesting their suitability for further development as drug candidates. However, challenges such as potential off-target effects and formulation stability remain areas of active research.

The implications of these findings for the pharmaceutical industry are profound. The development of 1849234-11-2 and CID 130513331 as therapeutic agents could address unmet medical needs in various disease areas. Moreover, their unique mechanisms of action may pave the way for the discovery of related compounds with enhanced efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, the latest research on 1849234-11-2 and CID 130513331 underscores their potential as innovative therapeutic agents. While significant progress has been made in understanding their biological and pharmacological properties, further studies are needed to fully realize their clinical potential. This briefing serves as a valuable resource for researchers and industry professionals seeking to stay abreast of developments in this exciting area of chemical biology and pharmaceutical research.